Cas no 566198-33-2 (5-(2-Acetyl-phenyl)-picolinic acid)

5-(2-Acetyl-phenyl)-picolinic acid structure
566198-33-2 structure
Product Name:5-(2-Acetyl-phenyl)-picolinic acid
CAS No:566198-33-2
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD16817608
CID:945671
PubChem ID:50998550
Update Time:2025-04-19

5-(2-Acetyl-phenyl)-picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Acetyl-phenyl)-picolinic acid
    • 5-(2-acetylphenyl)pyridine-2-carboxylic acid
    • 5-(3-Methoxycarbonylphenyl)-picolinic acid
    • 5-(2-acetyl-phenyl)picolinic acid
    • MDL: MFCD16817608
    • Inchi: 1S/C13H9NO3/c15-8-9-1-3-10(4-2-9)11-5-6-12(13(16)17)14-7-11/h1-8H,(H,16,17)
    • InChI Key: NSRVXAFYRDUOLA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C=N1)C1C=CC(C=O)=CC=1)=O

Computed Properties

  • Exact Mass: 241.07400
  • Monoisotopic Mass: 227.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.3A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 67.26000
  • LogP: 2.64940

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